Cas no 2228333-04-6 (2-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)butanoic acid)
2228333-04-6 structure
Product Name:2-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)butanoic acid
CAS No:2228333-04-6
MF:C11H18N2O2
MW:210.272822856903
CID:5776028
PubChem ID:165700202
Update Time:2023-11-15
2-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)butanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)butanoic acid
- EN300-1786919
- 2228333-04-6
-
- Inchi: 1S/C11H18N2O2/c1-5-9(11(14)15)10-7(3)12-13(6-2)8(10)4/h9H,5-6H2,1-4H3,(H,14,15)
- InChI Key: NVMWRNPLNSVIAB-UHFFFAOYSA-N
- SMILES: OC(C(CC)C1C(C)=NN(CC)C=1C)=O
Computed Properties
- Exact Mass: 210.136827821g/mol
- Monoisotopic Mass: 210.136827821g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 233
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 55.1Ų
2-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1786919-0.05g |
2-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)butanoic acid |
2228333-04-6 | 0.05g |
$1140.0 | 2023-09-19 | ||
| Enamine | EN300-1786919-0.1g |
2-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)butanoic acid |
2228333-04-6 | 0.1g |
$1195.0 | 2023-09-19 | ||
| Enamine | EN300-1786919-0.25g |
2-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)butanoic acid |
2228333-04-6 | 0.25g |
$1249.0 | 2023-09-19 | ||
| Enamine | EN300-1786919-0.5g |
2-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)butanoic acid |
2228333-04-6 | 0.5g |
$1302.0 | 2023-09-19 | ||
| Enamine | EN300-1786919-1.0g |
2-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)butanoic acid |
2228333-04-6 | 1g |
$1357.0 | 2023-06-02 | ||
| Enamine | EN300-1786919-2.5g |
2-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)butanoic acid |
2228333-04-6 | 2.5g |
$2660.0 | 2023-09-19 | ||
| Enamine | EN300-1786919-5.0g |
2-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)butanoic acid |
2228333-04-6 | 5g |
$3935.0 | 2023-06-02 | ||
| Enamine | EN300-1786919-10.0g |
2-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)butanoic acid |
2228333-04-6 | 10g |
$5837.0 | 2023-06-02 | ||
| Enamine | EN300-1786919-1g |
2-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)butanoic acid |
2228333-04-6 | 1g |
$1357.0 | 2023-09-19 | ||
| Enamine | EN300-1786919-5g |
2-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)butanoic acid |
2228333-04-6 | 5g |
$3935.0 | 2023-09-19 |
2-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)butanoic acid Related Literature
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
2228333-04-6 (2-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)butanoic acid) Related Products
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